Cas no 436799-34-7 (3,5-Dibromo-2-iodopyridine)

3,5-Dibromo-2-iodopyridine is a halogenated pyridine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromine and iodine atoms at the 3,5- and 2-positions, respectively, enhances its reactivity in cross-coupling reactions, such as Suzuki and Sonogashira couplings, enabling efficient functionalization. The compound’s high purity and stability make it suitable for precise synthetic applications, including the development of bioactive molecules and advanced materials. Its structural properties also facilitate regioselective modifications, offering researchers a reliable building block for complex heterocyclic frameworks. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture.
3,5-Dibromo-2-iodopyridine structure
3,5-Dibromo-2-iodopyridine structure
Product Name:3,5-Dibromo-2-iodopyridine
CAS No:436799-34-7
MF:C5H2Br2IN
MW:362.788551807404
MDL:MFCD08543470
CID:892099
PubChem ID:26967552
Update Time:2025-05-27

3,5-Dibromo-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-iodopyridine
    • 2-iodo-3,5-dibromopyridine
    • 3,5-bis(bromanyl)-2-iodanyl-pyridine
    • 3,5-Dibrom-2-jod-pyridin
    • 3,5-dibromo-2-iodo-pyridine
    • OR8712
    • DTXSID50650377
    • CS-0195769
    • PZQKNKIWCXCOCY-UHFFFAOYSA-N
    • AKOS015891930
    • AT22131
    • 436799-34-7
    • MFCD08543470
    • SCHEMBL1202805
    • MDL: MFCD08543470
    • Inchi: 1S/C5H2Br2IN/c6-3-1-4(7)5(8)9-2-3/h1-2H
    • InChI Key: PZQKNKIWCXCOCY-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(=CN=1)Br)Br

Computed Properties

  • Exact Mass: 360.76000
  • Monoisotopic Mass: 360.75987g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.21120

3,5-Dibromo-2-iodopyridine Pricemore >>

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